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Compound of Interest

Compound Name: N-cyclohexyl-2-nitrobenzamide
CAS No.: 1780-21-8
Cat. No.: B11981902
Get Quote
. J

Application Note: Strategic Utilization of N-Cyclohexyl-2-nitrobenzamide in Heterocyclic
Pharmaceutical Synthesis

Abstract

This technical guide outlines the optimized protocols for utilizing N-cyclohexyl-2-
nitrobenzamide (CAS 1780-21-8) as a high-value intermediate in drug discovery. While stable
as a nitro-aromatic, its primary utility lies in its role as a "masked" precursor for 3-cyclohexyl-
4(3H)-quinazolinones—a privileged scaffold in medicinal chemistry associated with analgesic,
anti-inflammatory, and anticancer activities. This document details the chemoselective
reduction of the nitro moiety and the subsequent cyclocondensation strategies required to
access the quinazolinone core.[1]

Chemical Profile & Strategic Utility

N-cyclohexyl-2-nitrobenzamide serves as a robust platform molecule. Its stability allows for
long-term storage, while the ortho-nitro positioning provides a pre-organized architecture for
intramolecular cyclization post-reduction.
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ble 1: Physicochemical Specificati

Property Specification Notes
IUPAC Name N-cyclohexyl-2-nitrobenzamide
CAS Number 1780-21-8

Molecular Formula

Molecular Weight 248.28 g/mol
) ] Distinct from the white amine
Appearance Yellow crystalline solid
product
Melting Point 156-157 °C Sharp melt indicates purity
N Soluble in DMSO, DMF, hot Limited water solubility (<0.1
Solubility
EtOH mg/mL)
Irritant (Skin/Eye), Acute Tox. Warning: Nitro-reductions are
Hazards )
2131141511611 7] exothermic

Critical Workflow 1: Chemoselective Reduction

The conversion of the nitro group (

) to the amine (

) is the "gateway" reaction. The objective is to effect this reduction without hydrogenating the
aromatic ring or hydrolyzing the amide bond.

Methodology: Catalytic Hydrogenation (Pd/C) Rationale: While Fe/HCI (Bechamp) or Zn/

are viable, catalytic hydrogenation offers the cleanest workup for pharmaceutical intermediates,
minimizing metal waste.

Protocol A: Low-Pressure Hydrogenation

Reagents:

e Substrate: N-cyclohexyl-2-nitrobenzamide (10 mmol, 2.48 g)
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e Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (0.25 g)
e Solvent: Methanol (MeOH) or Ethanol (EtOH), HPLC grade (50 mL)
e Hydrogen Source:
balloon or hydrogenator (1-3 atm)
Step-by-Step Procedure:

» Dissolution: In a 250 mL round-bottom flask (or hydrogenation vessel), dissolve the substrate
in MeOH. Slight warming (

) may be required for complete dissolution.

« Inerting: Carefully add the Pd/C catalyst. Safety Note: Pd/C is pyrophoric when dry. Add it to
the wet solvent or use a water-wet paste. Purge the vessel with Nitrogen (

) for 5 minutes.

o Hydrogenation: Switch the atmosphere to Hydrogen (

). Stir vigorously at Room Temperature (RT) to

o Monitoring: The reaction is typically complete in 2—4 hours. Monitor by TLC (Mobile phase:
30% EtOAc/Hexane). The yellow starting material spot (

) should disappear, replaced by a lower, fluorescent amine spot.
e Filtration: Purge with

. Filter the mixture through a Celite® pad to remove the catalyst. Wash the pad with 20 mL
MeOH.

« |solation: Concentrate the filtrate under reduced pressure. The product, 2-amino-N-
cyclohexylbenzamide, typically precipitates as a white/off-white solid.

o Yield Expectation: >90%[1][8]
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o Storage: Use immediately for cyclization or store under inert gas (amine is oxidation-
sensitive).

Critical Workflow 2: Heterocycle Construction
(Quinazolinone Synthesis)

Once reduced, the 2-aminobenzamide moiety acts as a dinucleophile. Reacting this
intermediate with a one-carbon donor yields the 3-cyclohexyl-4(3H)-quinazolinone core.

Methodology: Orthoester Cyclocondensation Rationale: This route is anhydrous and avoids the
oxidative steps required when using aldehydes, leading to higher purity profiles.

Protocol B: Cyclization with Triethyl Orthoformate

Reagents:

Intermediate: 2-amino-N-cyclohexylbenzamide (from Protocol A)

Reagent: Triethyl orthoformate (TEOF) (1.5 equivalents)

Catalyst: p-Toluenesulfonic acid (pTSA) (5 mol%)

Solvent: Ethanol (anhydrous) or Toluene

Step-by-Step Procedure:

o Setup: Charge a reaction flask with the amino-amide intermediate and solvent (10 mL/g).

» Addition: Add TEOF and the catalytic pTSA.

o Reflux: Heat the mixture to reflux (

depending on solvent) for 3—6 hours.

o Mechanism:[9][10] The amine condenses with TEOF to form an imidate, which undergoes
intramolecular attack by the amide nitrogen, releasing ethanol.
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o Workup: Cool the reaction to RT. The quinazolinone product often crystallizes directly upon
cooling.

 Purification: Filter the solid. If no precipitate forms, evaporate solvent and recrystallize from
EtOH/Water.

Visualizing the Synthetic Logic

The following diagrams illustrate the transformation pathway and the decision logic for
selecting the cyclization partner.
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Figure 1: The synthetic pathway from nitrobenzamide precursor to the bioactive quinazolinone
scaffold, highlighting the critical intermediate stage.
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Figure 2: Analytical milestones for validating the reaction progress using IR and NMR
spectroscopy.

Analytical Validation Standards

To ensure the integrity of the intermediate before proceeding to cyclization, the following criteria

must be met:

* IR Spectroscopy: Complete disappearance of the symmetric and asymmetric nitro stretches

(

and

). Appearance of primary amine doublets around

e NMR:

o Starting Material: Aromatic protons ortho to the nitro group are highly deshielded.

o Intermediate: An upfield shift of aromatic protons and the appearance of a broad
exchangeable signal (

) around 4.0—-6.0 ppm.

o Final Quinazolinone: Appearance of a distinct singlet around 8.0-8.3 ppm (corresponding
to the C-2 proton of the quinazolinone ring) if TEOF is used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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